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A comprehensive analysis of two traditional fermented foods, Turkish Şalgam and Korean

kimchi, reveals distinct probiotic profiles and mechanisms of action relevant to researchers,

scientists, and drug development professionals. This guide provides a comparative overview of

their probiotic content, the methodologies for their quantification, and their influence on key

cellular signaling pathways.

Quantitative Probiotic Landscape
The probiotic composition and concentration in Şalgam and kimchi are central to their health

benefits. The following table summarizes the quantitative data on the dominant lactic acid

bacteria (LAB) found in these fermented products. Probiotic levels in kimchi can fluctuate

significantly based on fermentation stage and ingredients.
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Fermented Food Probiotic Species
Concentration
Range (log CFU/mL
or g)

Reference

Şalgam
Lactiplantibacillus

plantarum
7.35 - 9.40 [1][2]

Lacticaseibacillus

paracasei
~7.0 - 8.34 [2]

Levilactobacillus

brevis
Present, variable [1]

Lacticaseibacillus

casei
Present, variable [1]

Limosilactobacillus

fermentum
Present, variable [1]

Kimchi
Leuconostoc

mesenteroides
5.7 - 9.42 [2][3][4][5]

Lactiplantibacillus

plantarum
~7.0 - 9.60 [5]

Weissella spp.
Dominant in early

stages
[6]

Lactobacillus spp.

(total)
6.7 - 10.5 [3]

Bifidobacterium spp.

(in fortified kimchi)
~6.0 - 7.0 [7]

Methodologies for Probiotic Quantification
Accurate enumeration of probiotics is crucial for quality control and research. The two primary

methods employed are traditional plate counting and molecular techniques like quantitative

PCR (qPCR).
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Experimental Protocol 1: Enumeration of Lactic Acid
Bacteria by Plate Count (CFU)
This standard method quantifies viable bacteria.

Sample Preparation and Serial Dilution:

Homogenize 10 g or 10 mL of the sample (Şalgam or kimchi) in 90 mL of sterile peptone

water or saline solution (0.85%).

Perform a series of 10-fold dilutions by transferring 1 mL of the homogenate into 9 mL of

the diluent, vortexing between each dilution.

Plating:

Spread 0.1 mL of appropriate dilutions onto De Man, Rogosa and Sharpe (MRS) agar

plates, a selective medium for lactobacilli.

Use sterile spreaders to evenly distribute the inoculum.

Incubation:

Incubate the plates anaerobically (using an anaerobic jar or chamber) at 30-37°C for 48-

72 hours.

Colony Counting:

Count the plates with 30-300 colonies.

Calculate the Colony Forming Units (CFU) per gram or milliliter using the formula: CFU/g

(or mL) = (Number of colonies × Dilution factor) / Volume of culture plated.

Experimental Protocol 2: Quantification of Specific
Probiotic Species by qPCR
This method offers high specificity and does not rely on culturability.

DNA Extraction:
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Centrifuge a known amount of the homogenized food sample to pellet the microbial cells.

Wash the pellet with phosphate-buffered saline (PBS).

For Gram-positive bacteria like Lactobacillus, enzymatic lysis using lysozyme is critical to

break down the thick peptidoglycan cell wall. This is often followed by proteinase K

treatment.

Proceed with a commercial DNA extraction kit or a phenol-chloroform extraction protocol

to purify the genomic DNA.

qPCR Assay:

Design or obtain species-specific primers for the target probiotic (e.g., Lactobacillus

plantarum). The 16S rRNA gene is a common target.

Prepare a reaction mixture containing the extracted DNA, primers, DNA polymerase (e.g.,

Taq polymerase), and a fluorescent dye (e.g., SYBR Green) or a probe.

Run the qPCR reaction in a thermal cycler. The instrument will monitor the fluorescence

intensity at each cycle.

Create a standard curve using known concentrations of the target bacterium's DNA to

quantify the absolute number of bacteria in the sample.

Probiotic-Mediated Modulation of Host Signaling
Pathways
Probiotics exert their beneficial effects, in part, by modulating key intracellular signaling

pathways involved in inflammation and immune response. The NF-κB, MAPK, and PI3K/Akt

pathways are primary targets.

NF-κB Signaling Pathway
The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a central

regulator of inflammatory responses. Certain probiotics, such as strains of Lactobacillus
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plantarum, can inhibit this pathway, leading to a reduction in pro-inflammatory cytokine

production.[8][9][10]
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Caption: Probiotic inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular responses to a

variety of stimuli and regulates processes like inflammation and apoptosis. Probiotics, including

Lactobacillus rhamnosus, can modulate the p38, JNK, and ERK components of this pathway.

[11][12]
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Caption: Probiotic modulation of the MAPK signaling cascade.

PI3K/Akt Signaling Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is crucial for cell survival and

proliferation. Probiotics can activate this pathway to protect intestinal epithelial cells from

apoptosis.[13][14]
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Caption: Probiotic activation of the PI3K/Akt cell survival pathway.

Experimental Workflow for Probiotic Analysis
The logical flow from sample to data for a comprehensive probiotic analysis is outlined below.
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Caption: Workflow for comparative probiotic analysis.
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In conclusion, both Şalgam and kimchi are rich sources of probiotics, with distinct microbial

communities. The methodologies presented provide a framework for their accurate

quantification, and the signaling pathway diagrams illustrate the molecular mechanisms by

which these probiotics may exert their health-promoting effects. This comparative guide serves

as a valuable resource for the scientific community in the fields of microbiology, immunology,

and pharmacology.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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